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Compound of Interest

Compound Name: Diethoxyacetonitrile

Cat. No.: B056917

Essential guidance for the safe handling, storage, and disposal of Diethoxyacetonitrile,
ensuring the protection of laboratory personnel and the integrity of research.

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This document provides immediate, essential safety and
logistical information for Diethoxyacetonitrile, including detailed operational and disposal
plans to foster a secure laboratory environment.

Chemical Safety Profile

Diethoxyacetonitrile is a flammable liquid and is harmful if swallowed, in contact with skin, or
if inhaled.[1][2] It is crucial to handle this chemical with appropriate safety measures to prevent
exposure and ensure safe laboratory operations.

Physical and Chemical Properties
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Property Value

CAS Number 6136-93-2

Molecular Formula C6H11NO2

Molecular Weight 129.16 g/mol [1]

Appearance Liquid[1]

Boiling Point 167.7 °C at 773 mmHg[1]
Melting Point -19to -18 °C[1]

Flash Point 49 °C (120.2 °F) - closed cup[1]
Density 0.929 g/mL at 25 °C[1]

Occupational Exposure Limits

Specific Occupational Exposure Limits (OELS) have not been established for
Diethoxyacetonitrile. Therefore, it is prudent to adhere to the exposure limits for a structurally
similar compound, Acetonitrile, to ensure a conservative margin of safety.

Guideline Limit

OSHA PEL (Acetonitrile) TWA 40 ppm (70 mg/m3)[1][3][4][5]
NIOSH REL (Acetonitrile) TWA 20 ppm (34 mg/m3)[1][3][4][5]
ACGIH TLV (Acetonitrile) TWA 20 ppm[2][5][6]

TWA: Time-Weighted Average

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Diethoxyacetonitrile
to minimize exposure risk.
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Protection Type Specifications

Eye Protection Chemical splash goggles or a face shield.[1]

i Chemically resistant gloves (e.g., nitrile,
Hand Protection
neoprene).[3]

Use in a well-ventilated area or under a
) ) chemical fume hood. If ventilation is inadequate,
Respiratory Protection ) ] ]
a NIOSH-approved respirator with an organic

vapor cartridge is required.[1][3]

A flame-resistant lab coat and closed-toe shoes

Skin and Body Protection .
are required.[3]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict operational protocol is essential for the safe handling of
Diethoxyacetonitrile.

Preparation

» Review Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS
for Diethoxyacetonitrile.

o Ensure Proper Ventilation: Work in a well-ventilated area, preferably within a certified
chemical fume hood.

o Assemble PPE: Don all required personal protective equipment as outlined in the table
above.

o Prepare Spill Kit: Have a chemical spill kit readily accessible that is appropriate for
flammable liquids.

Handling and Use

o Grounding: When transferring from a larger container, ensure both containers are grounded

to prevent static discharge.
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e Avoid Inhalation and Contact: Handle the chemical in a manner that avoids the generation of
vapors and direct contact with skin and eyes.

o Use Appropriate Tools: Utilize tools and equipment made of materials compatible with
Diethoxyacetonitrile.

o Keep Away from Ignition Sources: This is a flammable liquid; keep it away from open flames,
hot surfaces, and sparks.[7]

Storage

o Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[7]
e Incompatibilities: Store away from strong oxidizing agents.

o Flammables Cabinet: Store in a designated flammables storage cabinet.
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Caption: Workflow for Safe Handling of Diethoxyacetonitrile.

Disposal Plan
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Proper disposal of Diethoxyacetonitrile and its contaminated waste is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

o Hazardous Waste: Diethoxyacetonitrile is considered hazardous waste. Do not dispose of
it down the drain.

o Waste Container: Collect waste Diethoxyacetonitrile and any materials contaminated with it
(e.g., paper towels, gloves) in a designated, properly labeled, and sealed hazardous waste
container.

e Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name "Diethoxyacetonitrile."

Storage of Waste

o Secure Area: Store the sealed hazardous waste container in a designated, secure area away
from incompatible materials.

e Secondary Containment: It is recommended to store the waste container in secondary
containment to prevent spills.

Final Disposal

o Licensed Disposal Service: Arrange for the disposal of the hazardous waste through a
licensed environmental waste management company.

» Follow Regulations: Ensure all local, state, and federal regulations for hazardous waste
disposal are followed.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.

Spills
o Small Spills: For a small spill, absorb the material with an inert absorbent (e.g., sand,
vermiculite) and place it in a sealed container for disposal.
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o Large Spills: For a large spill, evacuate the area and contact your institution's environmental
health and safety (EHS) department immediately.

EXxposure

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2]

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[2][6]

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Seek immediate medical attention.[6]

Fire
o Extinguishing Media: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam.

e Evacuation: In case of a fire, evacuate the area and activate the fire alarm.
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Caption: Hierarchy of Controls for Mitigating Diethoxyacetonitrile Risks.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b056917#personal-protective-equipment-for-handling-
diethoxyacetonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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